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Compound of Interest

Compound Name: Diethyl Sebacate

Cat. No.: B1670062

An In-depth Technical Guide to Diethyl Sebacate (CAS No. 110-40-7)
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Diethyl Sebacate (CAS No. 110-
40-7), a versatile diester with significant applications across the pharmaceutical, cosmetic, and
polymer industries. This document details its chemical and physical properties, safety and
toxicological data, and established experimental protocols for its synthesis and analysis.

Chemical and Physical Properties

Diethyl sebacate is the diethyl ester of sebacic acid.[1] It presents as a colorless to pale
yellow, oily liquid with a faint, pleasant, fruity odor.[1][2] It is miscible with alcohol, ether, and
other organic solvents but is generally insoluble in water.[1][2]

Table 1: Chemical and Physical Properties of Diethyl Sebacate
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Property Value Reference(s)

IUPAC Name diethyl decanedioate [3]
Diethyl decanedioate, Sebacic

Synonyms acid diethyl ester, Ethyl [21[31[4]
sebacate

CAS Number 110-40-7 [5]

Molecular Formula C14H2604 [3114]

Molecular Weight 258.35 g/mol [31[4]
Colorless to pale yellow clear

Appearance o [11[2][3]
liquid
Faint, winey-fruity, resembling

Odor _ [2][6]
quince and melon

Melting Point 1-5°C [2][3][6]

Boiling Point 302 - 312 °C at 760 mm Hg [2][3]

Density 0.960-0.965 g/cm?3 at 25 °C [2][6]

Refractive Index

1.435-1.438 at 20 °C

[6]

Flash Point >110 °C (>230 °F) [6]7]
Insoluble in water; soluble in
Solubility alcohol, ether, and organic [1][2]
solvents.
Applications

Diethyl sebacate is a multifunctional ingredient valued for its properties as a plasticizer,

emollient, solvent, and flavoring agent.

e Pharmaceuticals: It is used in topical medications and as a plasticizer for film coatings on

tablets and granules.[1][8] Its ability to enhance the penetration of active ingredients makes it

valuable in transdermal drug delivery systems.[1][6]
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o Cosmetics and Personal Care: As an emollient, it softens and hydrates the skin, making it a
common ingredient in creams, lotions, and sunscreens.[1][9] It also functions as a solvent, a

masking agent for scents, and a film-forming agent.[1]

o Plastics and Polymers: It serves as a plasticizer for various polymers, including cellulose

acetate, polyvinyl chloride (PVC), and synthetic rubbers.[1][8] It is particularly useful in

plastics for food packaging and medical devices.[1]

o Other Uses: It is also employed as a lubricant in industrial applications and as a flavoring

additive in non-alcoholic beverages and foods.[1]

Cellulose Acetate

Polyvinyl Chloride (PVC)

Synthetic Rubbers

Ny

>

V-l

Food Packaging
Medical Devices

Skin Creams

Emollient
N
>

Diethyl Sebacate
(CAS 110-40-7)

Solvent/
Penetration Enhancer

N
>

~ Lotions
7

Sunscreens

Click to download full resolution via product page

>a Other Roles

Topical Formulations
Tablet Film Coatings

Flavoring Agent
(Foods, Beverages)

© 2025 BenchChem. All rights reserved. 3/11

Tech Support



https://us.typology.com/library/what-is-diethyl-sebacate-and-what-is-its-utility
https://vernixa.com/en/articles/scientific-articles/diethyl-sebacate-advances-and-applications-in-cosmetology/
https://us.typology.com/library/what-is-diethyl-sebacate-and-what-is-its-utility
https://us.typology.com/library/what-is-diethyl-sebacate-and-what-is-its-utility
https://nayakem.com/sebacates/
https://us.typology.com/library/what-is-diethyl-sebacate-and-what-is-its-utility
https://us.typology.com/library/what-is-diethyl-sebacate-and-what-is-its-utility
https://www.benchchem.com/product/b1670062?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1670062?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Fig 1. Key applications and functional roles of Diethyl Sebacate.

Safety and Toxicology

Diethyl sebacate has low acute toxicity. However, it is classified as hazardous to the aquatic
environment with long-lasting effects.[10][11] Standard safety precautions should be observed
during handling.

Table 2: Safety and Toxicological Data of Diethyl Sebacate
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Parameter

Data

Reference(s)

GHS Classification

Hazardous to the aquatic
environment, long-term
(Chronic), Category 2

[10][11]

Hazard Statement

H411: Toxic to aquatic life with

long lasting effects

[10][11]

Precautionary Statement

P273: Avoid release to the

environment

[10][11]

Acute Oral Toxicity

LD50 (Rat): 14,470 mg/kg

[71011]

Skin Irritation

May cause skin irritation after
prolonged or repeated
exposure. A 4% solution
showed no irritation in human

studies.

[61112]

Eye Irritation

May cause eye irritation.

[13]

Fire Hazard

Combustible. On combustion,
may emit toxic fumes of carbon
monoxide (CO).

[12]

Handling

Use with adequate ventilation.
Avoid contact with eyes, skin,
and clothing. Store in a cool,

dry, tightly closed container.

[13][14]

Personal Protection

Wear safety goggles, and
suitable gloves. In case of
insufficient ventilation, wear

suitable respiratory equipment.

[10]

Experimental Protocols
Synthesis of Diethyl Sebacate via Fischer Esterification
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This protocol is based on the acid-catalyzed esterification of sebacic acid with ethanol.[1][15]
Methyl sulfonic acid is used as a catalyst and cyclohexane as a water-carrying agent to drive
the reaction to completion.

Methodology:

e Reactor Setup: Equip a round-bottom flask with a magnetic stirrer, thermometer, Dean-Stark
trap, and reflux condenser.

o Charging Reactants: To the flask, add cyclohexane (as a water-carrying agent), anhydrous
ethanol, and a catalytic amount of methyl sulfonic acid.

o Addition of Sebacic Acid: While stirring (approx. 450-500 rpm), add sebacic acid to the
mixture.

 Esterification Reaction: Heat the mixture to reflux (approx. 84 °C). Water produced during the
reaction will be collected in the Dean-Stark trap.

o Staged Ethanol Addition: After an initial reflux period, cool the reaction to 50 °C, add a
second portion of anhydrous ethanol, and resume reflux to ensure complete conversion of
the sebacic acid.

o Work-up and Neutralization: Once the reaction is complete (indicated by no more water
collecting), cool the mixture. Separate and remove the catalyst layer. Neutralize the
remaining organic layer by washing with a 3-5% aqueous sodium hydroxide solution.

e Washing: Wash the organic layer with water until it is neutral (pH 7).

 Purification: Remove the solvent (cyclohexane) and unreacted ethanol under reduced
pressure. Purify the resulting crude diethyl sebacate by vacuum distillation to obtain the
final product.
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Start:
Sebacic Acid + Ethanol
+ Catalyst (MSA)
+ Cyclohexane

1. Esterification

(Reflux at ~84°C)
Water removal via Dean-Stark trap

2. Neutralization
Wash with ag. NaOH to
remove unreacted acid & catalyst

3. Water Wash
Wash organic layer until neutral (pH 7)

4. Purification

Solvent removal followed by
vacuum distillation

End:
Pure Diethyl Sebacate
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Fig 2. Workflow for the synthesis and purification of Diethyl Sebacate.

Assay of Diethyl Sebacate by Gas Chromatography (GC)
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This protocol outlines a quantitative analysis method to determine the purity of Diethyl

Sebacate, adapted from the USP-NF monograph.[16]

Methodology:

Instrumentation: A gas chromatograph equipped with a flame ionization detector (FID) is
required.

Internal Standard Solution: Prepare a solution of methyl heptadecanoate in n-heptane at a
concentration of approximately 0.9 mg/mL.

Standard Solution Preparation: Accurately weigh a quantity of USP Diethyl Sebacate
Reference Standard (RS) and dissolve it in the Internal Standard Solution to achieve a
known final concentration.

Sample Solution Preparation: Prepare the Diethyl Sebacate sample to be analyzed in the
same manner and at the same concentration as the Standard Solution, using the Internal
Standard Solution as the diluent.

Chromatographic Conditions:

[e]

Detector: Flame lonization Detector (FID)

o

Detector Temperature: 300 °C

[¢]

Carrier Gas: Helium[17]

o

Injection: 1 uL, split injection (e.g., 3:1 ratio)

[e]

Column and Temperature Program: Use a suitable capillary column and temperature
program that provides adequate separation between the solvent, diethyl sebacate, and
the internal standard.

System Suitability:

o Inject the Standard Solution and verify the system suitability requirements.
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o Resolution: The resolution between the diethyl sebacate and methyl heptadecanoate
peaks should be not less than 2.0.

o Relative Standard Deviation (RSD): The RSD for replicate injections, based on the ratio of
the peak responses, should be not more than 2.0%.

e Analysis and Calculation:
o Inject the Standard Solution and the Sample Solution into the chromatograph.

o Record the peak areas for diethyl sebacate and the methyl heptadecanoate internal
standard.

o Calculate the percentage of C1aH260a4 in the Diethyl Sebacate sample using the following
formula:

s Result (%) = (Ru/ Rs) x (Cs / Cu) x 100
= Where:

» Ru is the peak response ratio of diethyl sebacate to the internal standard from the

Sample Solution.

» Rsis the peak response ratio of diethyl sebacate to the internal standard from the

Standard Solution.

» Csis the concentration (mg/mL) of USP Diethyl Sebacate RS in the Standard
Solution.

» Cu is the concentration (mg/mL) of Diethyl Sebacate in the Sample Solution.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

© 2025 BenchChem. All rights reserved. 10/11 Tech Support


https://us.typology.com/library/what-is-diethyl-sebacate-and-what-is-its-utility
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB4852807.htm
https://pubchem.ncbi.nlm.nih.gov/compound/Diethyl-Sebacate
https://www.scbt.com/p/diethyl-sebacate-110-40-7
https://www.chemicalbook.com/msds/diethyl-sebacate.pdf
https://www.thegoodscentscompany.com/data/rw1029491.html
https://www.chemicalbook.com/msds/diethyl-sebacate.htm
https://nayakem.com/sebacates/
https://vernixa.com/en/articles/scientific-articles/diethyl-sebacate-advances-and-applications-in-cosmetology/
https://www.echemi.com/sds/diethylsebacate-pid_Seven3576.html
https://www.merckmillipore.com/IN/en/product/Diethyl-sebacate,MDA_CHEM-800757
https://datasheets.scbt.com/sc-214886.pdf
https://pim-resources.coleparmer.com/sds/99545.pdf
https://www.elan-chemical.com/wp-content/uploads/2019/03/9041-DIETHYL-SEBACATE-ELAN-SDS.pdf
https://patents.google.com/patent/CN105130814A/en
https://patents.google.com/patent/CN105130814A/en
https://www.uspnf.com/sites/default/files/usp_pdf/EN/USPNF/iras/diethyl-sebacate-ira.pdf
https://www.scribd.com/document/934837994/Diethyl-Sebacate
https://www.benchchem.com/product/b1670062#diethyl-sebacate-cas-number-110-40-7-technical-data
https://www.benchchem.com/product/b1670062#diethyl-sebacate-cas-number-110-40-7-technical-data
https://www.benchchem.com/product/b1670062#diethyl-sebacate-cas-number-110-40-7-technical-data
https://www.benchchem.com/product/b1670062#diethyl-sebacate-cas-number-110-40-7-technical-data
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1670062?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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